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Compound of Interest

Compound Name:
3-chloro-5-methoxypyridine-2-

carbaldehyde

CAS No.: 1211590-06-5

Cat. No.: B2489852

Get Quote

Executive Summary & Scientific Rationale
Pyridine-2-carbaldehyde (2-formylpyridine) is a ubiquitious scaffold in drug discovery, serving

as a precursor for thiosemicarbazones (anti-cancer metallodrugs), hydrazones, and Schiff base

ligands. While

H NMR is routine, it often fails to resolve quaternary carbons or distinguish subtle electronic
changes in the pyridine ring upon derivatization.

This guide focuses on

C NMR as the definitive tool for structural validation. Unlike proton NMR,

C spectroscopy directly probes the skeletal backbone, offering high sensitivity to hybridization
changes (e.g., C=O

C=N) and substituent effects at the ipso and ortho positions.
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The Core Challenge: Electronic Ambiguity
In pyridine derivatives, the nitrogen atom acts as an electron sink, deshielding

-carbons (C2, C6). Derivatization at the aldehyde position creates a "push-pull" electronic
system that alters these shifts. This guide provides the comparative data and self-validating
protocols necessary to unambiguously assign these structures.

Comparative Analysis of Chemical Shifts
The following data consolidates experimental values for the parent compound and its two most

critical derivatives in medicinal chemistry: the Thiosemicarbazone (TSC) and the 6-Methyl

analog.

Table 1: Structural Comparison of C NMR Shifts ( , ppm)
Solvent: DMSO-d

| Ref: TMS (0.00 ppm)
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Carbon
Position

Parent (2-CHO)
Thiosemicarba
zone (TSC)

6-Methyl-2-
CHO

Interpretation
of Shift

C=O (Carbonyl) 193.2 — 193.5

Characteristic

aldehyde region

(>190 ppm).

C=N (Imine) — 149.8 —

Diagnostic

Change:

Hybridization

change (

O to

N) causes ~43

ppm upfield shift.

C=S (Thione) — 178.7 —

Distinctive

downfield signal

for TSC

derivatives.

C2 (Quaternary) 152.8 153.2 152.1

Minimal shift;

anchored by ring

nitrogen.

C6 (CH) 150.4 149.5 158.4 (C-Me)

Ipso Effect:

Methyl

substitution

deshields C6

significantly.

C4 (CH) 137.9 137.1 138.0
Para to Nitrogen;

relatively stable.

C3 (CH) 121.8 120.8 119.5

Beta to

substituent;

sensitive to steric

compression.

C5 (CH) 128.1 124.7 127.2 Meta to

substituent; most
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shielded ring

carbon.

-CH — — 24.1
Diagnostic

aliphatic region.

Table 2: Solvent Effects (CDCl vs. DMSO-d )
Compound: Pyridine-2-carbaldehyde

Solvent
C=O[1][2][3]
[4]

C2 C6 C4
Residual
Solvent
Peak

CDCl 193.0 152.8 150.1 137.2 77.16 (t)

DMSO-d 193.2 152.8 150.4 137.9 39.52 (sept)

+0.2 0.0 +0.3 +0.7

DMSO

causes slight

deshielding

due to

polarity/H-

bonding.

Mechanistic Visualization
Understanding the assignment requires visualizing the electronic flow. The pyridine nitrogen

withdraws electron density (deshielding C2/C6), while the carbonyl group exerts magnetic

anisotropy.
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Figure 1: Electronic influences on

C chemical shifts in pyridine derivatives. The Nitrogen atom is the primary driver of the low-field
shifts at C2 and C6.

Experimental Protocol: The "Self-Validating"
Workflow
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To ensure scientific integrity, one cannot rely solely on literature values due to concentration

and pH variances. You must use a Self-Validating Assignment Protocol utilizing 2D NMR.

Step 1: Sample Preparation
Concentration: Dissolve 30-50 mg of compound in 0.6 mL deuterated solvent.

Why:

C is 1.1% naturally abundant. Low concentration leads to poor S/N ratio for quaternary
carbons (C2, C=O, C=S).

Tube: Use high-precision 5mm tubes to minimize shimming errors.

Solvent Choice: Use DMSO-d

for thiosemicarbazones (solubility issues in CDCl

) and to prevent exchange of labile NH protons.

Step 2: Acquisition Parameters[5]
Pulse Sequence:zgpg30 (Bruker) or equivalent proton-decoupled sequence.

Relaxation Delay (D1): Set to 2.0 - 3.0 seconds.

Critical: Quaternary carbons (C=O, C=S, C2) have long

relaxation times. Short D1 results in signal suppression, making these critical diagnostic
peaks invisible or non-integrable.

Scans (NS): Minimum 1024 scans for adequate S/N.

Step 3: The Assignment Logic (HMBC)
The "Smoking Gun" for validating a derivative is the HMBC (Heteronuclear Multiple Bond

Correlation). This experiment links protons to carbons 2-3 bonds away, bridging the "silent"

quaternary carbons.
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Start: Unassigned 13C Spectrum

Identify C=O / C=N
(>145 ppm)

Identify Aldehyde/Imine Proton
(1H NMR: 8.0-10.0 ppm)

Run HMBC Experiment

Correlation 1:
Proton (HC=N) -> C2 (Ring)

3-bond coupling

Correlation 2:
Proton (HC=N) -> C3 (Ring)

3-bond coupling

Validation:
Does Side Chain Connect to Ring?
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Figure 2: HMBC Workflow for unambiguously connecting the carbonyl/imine side chain to the

pyridine ring (C2).

Validation Checklist:

Does the Aldehyde/Imine proton (H-7) show a cross-peak to the Carbonyl/Imine carbon (C-

7)? (1-bond coupling, usually suppressed in HMBC but sometimes visible as a doublet).

CRITICAL: Does the Aldehyde/Imine proton (H-7) show a strong cross-peak to C2 (~152

ppm) and C3 (~121 ppm)?

If yes: The substitution is confirmed at the 2-position.

If no: Suspect hydrolysis or incorrect regioisomer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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